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Compound of Interest

Compound Name: Diphenylacetic Acid

Cat. No.: B108402

Audience: Researchers, scientists, and drug development professionals.

Introduction: Diphenylacetic acid is a valuable precursor in the synthesis of various
pharmaceuticals. This document outlines the experimental setup for the production of
diphenylacetic acid utilizing a Friedel-Crafts reaction, a fundamental method in organic
chemistry for the formation of C-C bonds involving an aromatic ring. The protocol detailed
below is based on the reaction of glyoxylic acid with benzene in the presence of a strong acid
catalyst.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the synthesis of
diphenylacetic acid via the Friedel-Crafts reaction between glyoxylic acid and benzene.
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Parameter Value Reference
Reactants

Glyoxylic acid hydrate 18.6 g (0.2 mol) [1]
Benzene 200 cc [1]
Chlorosulfonic acid (Catalyst) 162.0g [1]

Reaction Conditions

Initial Temperature 20-30 °C [1]
Catalyst Addition Time 2 hours [1]
Agitation Time at 20-30 °C 1.5 hours [1]
Final Temperature 50 °C [1]
Agitation Time at 50 °C 1 hour [1]

Product Information

Theoretical Yield 4309 [1]
Actual Yield (crude) 67.2% of theory [1]
Melting Point (recrystallized) 141.5-143.5 °C [1]
Purity (after recrystallization) 100% (by titration) [1]

Experimental Protocol

This protocol details the synthesis of diphenylacetic acid from glyoxylic acid and benzene
using chlorosulfonic acid as a catalyst.[1]

Materials:
e Glyoxylic acid hydrate (18.6 g)
e Benzene (200 cc)

e Chlorosulfonic acid (162.0 g)
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Cold water (1000 cc)

Sodium hydroxide (20 g)

Toluene

Concentrated sulfuric acid

Equipment:

Reaction flask equipped with a mechanical stirrer and a dropping funnel

e Heating mantle

« Distillation apparatus

e Separatory funnel

e Buchner funnel and filter flask

o Beakers and other standard laboratory glassware

Procedure:

e Reaction Setup: In a reaction flask, prepare a mixture of benzene (200 cc) and glyoxylic acid
hydrate (18.6 g).

» Catalyst Addition: With agitation, slowly add chlorosulfonic acid (162.0 g) to the mixture over
a 2-hour period, maintaining the reaction temperature between 20-30 °C.

« Initial Reaction: Continue agitation at 20-30 °C for an additional 1.5 hours.

e Heating: Raise the reaction temperature to 50 °C and maintain for 1 hour.

e Quenching: Quench the reaction mixture by pouring it into 1000 cc of cold water.

e Benzene Removal: Remove the excess benzene by distillation.
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o Extraction: Decant the aqueous acid solution from the crude product. Dissolve the crude
product in a solution of sodium hydroxide (20 g) in 300 cc of water. Extract this solution with
toluene to remove impurities.

» Precipitation: Separate the aqueous layer containing the sodium salt of diphenylacetic acid.
Acidify this solution with concentrated sulfuric acid until it tests red on alkali test paper to
precipitate the diphenylacetic acid.

« |solation and Drying: Filter the precipitated product and dry it in an oven at 80 °C.

 Purification: Recrystallize the crude product from toluene to obtain pure diphenylacetic
acid.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the Friedel-Crafts synthesis of
diphenylacetic acid.
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Caption: Workflow for Diphenylacetic Acid Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note & Protocol: Synthesis of
Diphenylacetic Acid via Friedel-Crafts Reaction]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b108402#experimental-setup-for-friedel-
crafts-reaction-to-produce-diphenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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